Cas no 2172223-44-6 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid)
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid
- 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid
- EN300-1494811
- 2172223-44-6
-
- Inchi: 1S/C26H30N2O6/c1-2-7-17(24(29)28-12-13-33-23(15-28)25(30)31)14-27-26(32)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)
- InChI Key: XQOWJYDIFBIPQT-UHFFFAOYSA-N
- SMILES: O1CCN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC)=O)CC1C(=O)O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 105Ų
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1494811-1.0g |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid |
2172223-44-6 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1494811-50mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid |
2172223-44-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1494811-100mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid |
2172223-44-6 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1494811-250mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid |
2172223-44-6 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1494811-500mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid |
2172223-44-6 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1494811-1000mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid |
2172223-44-6 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1494811-2500mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid |
2172223-44-6 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1494811-5000mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid |
2172223-44-6 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1494811-10000mg |
4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}morpholine-2-carboxylic acid |
2172223-44-6 | 10000mg |
$14487.0 | 2023-09-28 |
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid
Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid (CAS No. 2172223-44-6)
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid, identified by its CAS number 2172223-44-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine moiety, a fluorenylmethoxycarbonyl (Fmoc) protected amine group, and a pentanoyl chain. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.
The morpholine ring in the molecular structure of this compound contributes to its stability and solubility characteristics, which are critical factors in pharmaceutical formulations. Morpholine derivatives are well-known for their ability to enhance the bioavailability of active pharmaceutical ingredients (APIs) by improving solubility in both aqueous and lipid environments. This property is particularly valuable in the development of oral and injectable formulations, where efficient absorption and distribution are essential for therapeutic efficacy.
The presence of the Fmoc group is another key feature that underscores the compound's relevance in pharmaceutical research. The Fmoc protecting group is widely used in peptide synthesis and modification, where it serves to safeguard amino groups during chemical reactions while allowing for controlled deprotection steps. In the context of this compound, the Fmoc moiety may play a role in modulating reactivity or serving as a handle for further chemical modifications, such as coupling with other biomolecules or functional groups.
The pentanoyl chain extends from the amine group, contributing to the overall hydrophobicity of the molecule. This hydrophobic segment can interact with lipid bilayers or other hydrophobic regions in biological systems, potentially influencing membrane permeability or binding affinity. Such interactions are crucial for designing molecules that can effectively cross biological barriers or target specific cellular compartments.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid with biological targets. These studies have highlighted the potential of this compound as an inhibitor or modulator of various enzymes and receptors involved in critical biological pathways. For instance, computational simulations suggest that the morpholine ring may interact with hydrogen bond donors and acceptors in protein active sites, while the Fmoc group could provide steric hindrance to enhance binding specificity.
In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments indicate that it exhibits moderate affinity for certain enzyme targets, suggesting its potential as a lead compound for drug development. The stability of the Fmoc group under physiological conditions has been evaluated, revealing that it remains intact under controlled pH and temperature ranges, which is essential for maintaining drug integrity during storage and administration.
The synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups, including protection-deprotection strategies for the amine and carboxylic acid functionalities. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework with high precision.
The structural elucidation of this compound has been confirmed through various spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical techniques provide detailed information about the connectivity and arrangement of atoms within the molecule, ensuring its identity and purity before further biological evaluation.
Future research directions include exploring derivatives of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid to optimize its pharmacological properties. By modifying substituents on the fluorenylmethoxycarbonyl group or adjusting the length of the pentanoyl chain, researchers can fine-tune solubility, bioavailability, and target specificity. Additionally, investigating prodrug strategies may enhance delivery systems for this compound, improving therapeutic outcomes in vivo.
The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid. These algorithms can predict molecular properties and virtual screen large libraries of compounds to identify potential hits based on structural features alone. Such high-throughput virtual screening methods complement traditional experimental approaches by rapidly narrowing down candidate pools for further validation.
The role of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid in addressing unmet medical needs remains an area of active investigation. Its unique structural features offer opportunities for developing novel therapeutics targeting diseases with complex etiologies. As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications.
In summary,4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid (CAS No. 2172223-44-6) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its combination of functional groups—such as morpholine,Fmoc, and pentanoyl—makes it an intriguing candidate for drug development. Ongoing studies aim to elucidate its biological activities and explore synthetic modifications to enhance its therapeutic efficacy. As advancements in computational chemistry and synthetic methodologies continue to evolve,4-{2-(...)}morpholine carboxylic acid will likely play an increasingly important role in shaping future treatments across various therapeutic areas.
2172223-44-6 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}morpholine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)